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Cat. No.: B15561197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of BPN-15477, a novel small molecule

splicing modulator compound. It details the mechanism by which BPN-15477 influences pre-

mRNA splicing, presents key quantitative data from preclinical studies, outlines the

experimental protocols used to evaluate its activity, and visualizes the underlying molecular

pathways and experimental workflows.

Core Mechanism of Action: Splicing Correction
BPN-15477 has been identified as a splicing modulator that can correct certain splicing defects

in various genes.[1][2] Its primary mechanism involves promoting the inclusion of exons that

are skipped due to disease-causing mutations.[2][3] This activity has been demonstrated for

several genes, including ELP1, CFTR, LIPA, MLH1, and MAPT.[1][2][4]

The discovery of BPN-15477 was facilitated by a machine learning approach that identified its

potential to correct splicing defects.[1][2] This compound is noted to be significantly more

potent and efficacious than earlier identified splicing modulators like kinetin.[3]

While the precise protein target of BPN-15477 is not fully elucidated in the provided search

results, its action leads to the restoration of full-length mRNA and functional protein production.

[2]
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Modulation of ELP1 Pre-mRNA Splicing in Familial
Dysautonomia (FD)
A primary focus of BPN-15477 research has been its ability to correct the splicing of ELP1

exon 20, which is mis-spliced in Familial Dysautonomia (FD).[1][2][3] A specific mutation in FD

leads to the skipping of exon 20, resulting in a truncated, non-functional ELP1 protein. BPN-
15477 promotes the inclusion of this exon, thereby restoring the production of the full-length,

functional protein.[1][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15561197?utm_src=pdf-body
https://www.researchgate.net/figure/Identification-of-the-small-molecule-splicing-modulator-BPN-15477-a-Molecular-structure_fig2_352191538
https://www.researchgate.net/publication/352191538_A_deep_learning_approach_to_identify_gene_targets_of_a_therapeutic_for_human_splicing_disorders
https://www.biorxiv.org/content/10.1101/2020.02.03.932103v1.full-text
https://www.benchchem.com/product/b15561197?utm_src=pdf-body
https://www.benchchem.com/product/b15561197?utm_src=pdf-body
https://www.researchgate.net/figure/Identification-of-the-small-molecule-splicing-modulator-BPN-15477-a-Molecular-structure_fig2_352191538
https://www.biorxiv.org/content/10.1101/2020.02.03.932103v1.full-text
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ELP1 Gene Transcription & Splicing in FD Action of BPN-15477
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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